Cas no 203268-77-3 (3-(5-Mercapto-1,3,4-oxadiazol-2-yl)benzonitrile)

• Product Name: 3-(5-Mercapto-1,3,4-oxadiazol-2-yl)benzonitrile
• CAS No: 203268-77-3
• MF: C₉H₅N₃OS
• MW: 203.220499753952
• MDL: MFCD10690515
• CID: 820078
• PubChem ID: 10104332
• Update Time: 2025-10-28

3-(5-Mercapto-1,3,4-oxadiazol-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-Mercapto-1,3,4-oxadiazol-2-yl)benzonitrile
• 3-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)benzenecarbonitrile
• A814446
• AK101305
• ANW-60306
• CTK8B8421
• KB-27266
• BS-16420
• 203268-77-3
• DTXSID00435636
• 161013-24-7
• Benzonitrile, 3-(5-mercapto-1,3,4-oxadiazol-2-yl)-
• CS-0161234
• 3-(5-Thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)benzonitrile
• MFCD10690515
• 3-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)benzonitrile
• AKOS009282701
• D82458

• MDL： MFCD10690515
• Inchi： 1S/C9H5N3OS/c10-5-6-2-1-3-7(4-6)8-11-12-9(14)13-8/h1-4H,(H,12,14)
• InChI Key： WGDXWQZBXRKGBU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C#N)C=2)O1

Computed Properties

• Exact Mass: 203.01533297g/mol
• Monoisotopic Mass: 203.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.5Ų

Additional information on 3-(5-Mercapto-1,3,4-oxadiazol-2-yl)benzonitrile

Comprehensive Overview of 3-(5-Mercapto-1,3,4-oxadiazol-2-yl)benzonitrile (CAS No. 203268-77-3)

3-(5-Mercapto-1,3,4-oxadiazol-2-yl)benzonitrile, with the CAS number 203268-77-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of a benzonitrile core and a 1,3,4-oxadiazole ring with a mercapto (-SH) functional group, making it a versatile intermediate for synthesizing bioactive molecules and advanced materials. Its structural attributes contribute to its potential applications in drug discovery, agrochemicals, and functional polymers.

In recent years, the demand for heterocyclic compounds like 3-(5-Mercapto-1,3,4-oxadiazol-2-yl)benzonitrile has surged due to their role in developing small-molecule therapeutics and biocompatible materials. Researchers are particularly interested in its sulfur-containing moiety, which can enhance binding affinity in enzyme inhibition studies. The compound's nitrile group further expands its utility in click chemistry and polymer crosslinking, aligning with trends in sustainable chemistry and green synthesis.

The synthesis of CAS 203268-77-3 typically involves cyclization reactions of thiosemicarbazide derivatives or oxidative coupling strategies. Its oxadiazole-thiol scaffold is structurally analogous to motifs found in anticancer and antimicrobial agents, driving its exploration in medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its purity and structural integrity, ensuring compliance with industry standards.

From an industrial perspective, 3-(5-Mercapto-1,3,4-oxadiazol-2-yl)benzonitrile is valued for its scalability and compatibility with high-throughput screening platforms. Its derivatives are investigated for OLED materials due to their electron-transport properties, reflecting the growing intersection of organic chemistry and optoelectronics. Additionally, its potential in covalent organic frameworks (COFs) highlights its relevance in next-generation nanomaterials.

Environmental and safety considerations for CAS 203268-77-3 emphasize proper handling under standard laboratory protocols. While not classified as hazardous, its thiol group necessitates precautions to avoid oxidation during storage. The compound's stability in aqueous and organic solvents broadens its applicability in diverse reaction conditions, making it a staple in organic synthesis toolkits.

Emerging studies suggest that 3-(5-Mercapto-1,3,4-oxadiazol-2-yl)benzonitrile could play a role in bioimaging probes and targeted drug delivery systems. Its modular structure allows for facile derivatization, addressing the need for personalized medicine platforms. As the scientific community prioritizes AI-driven drug design, this compound's QSAR (Quantitative Structure-Activity Relationship) profiles are being computationally modeled to accelerate discovery pipelines.

In summary, 3-(5-Mercapto-1,3,4-oxadiazol-2-yl)benzonitrile (203268-77-3) exemplifies the innovation at the nexus of organic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in contemporary research. Future directions may explore its integration with machine learning algorithms to predict novel bioactive derivatives, further solidifying its position in cutting-edge scientific endeavors.